Cas no 52846-60-3 (2,4-Thiophenedicarbonitrile, 5-amino-3-phenyl-)

• Product Name: 2,4-Thiophenedicarbonitrile, 5-amino-3-phenyl-
• CAS No: 52846-60-3
• MF: C₁₂H₇N₃S
• MW: 225.269080400467
• CID: 358649
• Update Time: 2024-01-28

2,4-Thiophenedicarbonitrile, 5-amino-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiophenedicarbonitrile, 5-amino-3-phenyl-

• Inchi： 1S/C12H7N3S/c13-6-9-11(8-4-2-1-3-5-8)10(7-14)16-12(9)15/h1-5H,15H2
• InChI Key： CCZOZMNDIGKIPV-UHFFFAOYSA-N
• SMILES： C1(C#N)SC(N)=C(C#N)C=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 225.03621

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 457.5±45.0 °C(Predicted)
• PSA: 73.6
• pka: -3.41±0.10(Predicted)